Cas no 93066-93-4 (methyl 3-azidobenzoate)

• Product Name: methyl 3-azidobenzoate
• CAS No: 93066-93-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD19053175
• CID: 752872
• PubChem ID: 11240787
• Update Time: 2025-04-19

methyl 3-azidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-azido-, methyl ester
• methyl 3-azidobenzoate
• Methyl 3-azidobenzoate solution
• METHYL-3-AZIDO BENZOATE
• AKOS040814969
• 93066-93-4
• BSQWYELDCUXPSJ-UHFFFAOYSA-N
• DTXSID80459754
• SCHEMBL15714872
• F2157-0525
• EN300-207141
• 3-Azido-benzoic acid methyl ester

• MDL： MFCD19053175
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-3-2-4-7(5-6)10-11-9/h2-5H,1H3
• InChI Key： BSQWYELDCUXPSJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Flash Point: Fahrenheit: -27.4 ° f
  Celsius: -33 ° c
  
• Color/Form: ~0.5 M in tert-butyl methyl ether

methyl 3-azidobenzoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H372
• Warning Statement： P210-P305+P351+P338-P314
• Hazardous Material transportation number：UN 2398 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-38-48/23/24/25
• Safety Instruction： 16
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters